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Isobutyl furfurylacetate Isobutyl furfurylacetate Isobutyl 2-furanpropionate, also known as fema 2198, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Isobutyl 2-furanpropionate is considered to be a practically insoluble (in water) and relatively neutral molecule. Isobutyl 2-furanpropionate has been primarily detected in urine. Within the cell, isobutyl 2-furanpropionate is primarily located in the membrane (predicted from logP) and cytoplasm. Isobutyl 2-furanpropionate has a sweet, floral, and fruity taste.
Brand Name: Vulcanchem
CAS No.: 105-01-1
VCID: VC0090918
InChI: InChI=1S/C11H16O3/c1-9(2)8-14-11(12)6-5-10-4-3-7-13-10/h3-4,7,9H,5-6,8H2,1-2H3
SMILES: CC(C)COC(=O)CCC1=CC=CO1
Molecular Formula: C11H16O3
Molecular Weight: 196.24 g/mol

Isobutyl furfurylacetate

CAS No.: 105-01-1

Main Products

VCID: VC0090918

Molecular Formula: C11H16O3

Molecular Weight: 196.24 g/mol

Isobutyl furfurylacetate - 105-01-1

CAS No. 105-01-1
Product Name Isobutyl furfurylacetate
Molecular Formula C11H16O3
Molecular Weight 196.24 g/mol
IUPAC Name 2-methylpropyl 3-(furan-2-yl)propanoate
Standard InChI InChI=1S/C11H16O3/c1-9(2)8-14-11(12)6-5-10-4-3-7-13-10/h3-4,7,9H,5-6,8H2,1-2H3
Standard InChIKey SVDPTFHRRNUNRS-UHFFFAOYSA-N
SMILES CC(C)COC(=O)CCC1=CC=CO1
Canonical SMILES CC(C)COC(=O)CCC1=CC=CO1
Density 1.007-1.013
Physical Description Colourless to pale, straw-yellow liquid; Fruity, winey, brandy-like aroma
Description Isobutyl 2-furanpropionate, also known as fema 2198, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Isobutyl 2-furanpropionate is considered to be a practically insoluble (in water) and relatively neutral molecule. Isobutyl 2-furanpropionate has been primarily detected in urine. Within the cell, isobutyl 2-furanpropionate is primarily located in the membrane (predicted from logP) and cytoplasm. Isobutyl 2-furanpropionate has a sweet, floral, and fruity taste.
Solubility Very slightly soluble in water
Soluble (in ethanol)
PubChem Compound 7733
Last Modified Nov 11 2021
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